Cas no 1374258-43-1 (5-Bromo-7-(trifluoromethyl)-1H-indazole)

• Product Name: 5-Bromo-7-(trifluoromethyl)-1H-indazole
• CAS No: 1374258-43-1
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD21602947
• CID: 1092776
• PubChem ID: 67491372
• Update Time: 2025-05-19

5-Bromo-7-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-(trifluoromethyl)-1H-indazole
• AK147417
• 1H-Indazole, 5-bromo-7-(trifluoromethyl)-
• YLMFTTBYMVQLMH-UHFFFAOYSA-N
• SB15969
• FCH1563950
• PC402014
• AX8284854
• ZEC25843
• DS-8771
• SCHEMBL2671135
• CS-0041313
• 1374258-43-1
• MFCD21602947
• DTXSID10737375
• AKOS022187471
• DB-107482
• SCHEMBL22172244

• MDL： MFCD21602947
• Inchi： 1S/C8H4BrF3N2/c9-5-1-4-3-13-14-7(4)6(2-5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： YLMFTTBYMVQLMH-UHFFFAOYSA-N
• SMILES： BrC1C=C2C=NNC2=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 263.95102
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.1

Experimental Properties

• Density: 1.830±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 309.2±37.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 28.68

5-Bromo-7-(trifluoromethyl)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-Bromo-7-(trifluoromethyl)-1H-indazole

Recent Advances in the Study of 5-Bromo-7-(trifluoromethyl)-1H-indazole (CAS: 1374258-43-1)

The compound 5-Bromo-7-(trifluoromethyl)-1H-indazole (CAS: 1374258-43-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic scaffold, characterized by the presence of a bromo and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on exploring its synthetic routes, biological activities, and potential as a key intermediate in the synthesis of more complex molecules.

One of the most notable advancements in the study of 5-Bromo-7-(trifluoromethyl)-1H-indazole is its role as a building block in the synthesis of kinase inhibitors. Researchers have demonstrated that this compound can be efficiently functionalized to yield derivatives with potent inhibitory activity against various kinases implicated in cancer and inflammatory diseases. For instance, a recent publication in the Journal of Medicinal Chemistry highlighted the use of this indazole derivative in the development of selective JAK2 inhibitors, which show promise for the treatment of myeloproliferative disorders.

In addition to its applications in kinase inhibitor design, 5-Bromo-7-(trifluoromethyl)-1H-indazole has also been investigated for its potential as an antimicrobial agent. A study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the trifluoromethyl group was found to enhance the metabolic stability and bioavailability of these derivatives, making them attractive candidates for further development.

The synthetic accessibility of 5-Bromo-7-(trifluoromethyl)-1H-indazole has also been a subject of recent research. A team of chemists from the University of Cambridge developed a novel, scalable synthesis route for this compound, which involves a palladium-catalyzed cross-coupling reaction followed by a cyclization step. This method offers several advantages over traditional approaches, including higher yields, milder reaction conditions, and reduced environmental impact. The details of this synthetic strategy were recently published in Organic Letters, providing valuable insights for industrial-scale production.

Looking ahead, the versatility of 5-Bromo-7-(trifluoromethyl)-1H-indazole suggests that it will continue to play a significant role in drug discovery efforts. Its unique structural features and demonstrated biological activities make it a valuable scaffold for the development of new therapeutic agents targeting a wide range of diseases. Future research directions may include the exploration of its potential in neurodegenerative disorders, given the growing interest in indazole-based compounds as modulators of protein aggregation pathways.